Cas no 883547-57-7 (tert-Butyl 3-(3-aminoazetidin-1-yl)pyrrolidine-1-carboxylate)

tert-Butyl 3-(3-aminoazetidin-1-yl)pyrrolidine-1-carboxylate structure
883547-57-7 structure
Product Name:tert-Butyl 3-(3-aminoazetidin-1-yl)pyrrolidine-1-carboxylate
CAS No:883547-57-7
MF:C12H23N3O2
MW:241.329922914505
MDL:MFCD08275936
CID:1030245
PubChem ID:45072283
Update Time:2025-04-20

tert-Butyl 3-(3-aminoazetidin-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(3-aminoazetidin-1-yl)pyrrolidine-1-carboxylate
    • 3-(3-AMINO-AZETIDIN-1-YL)-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 883547-57-7
    • tert-Butyl3-(3-aminoazetidin-1-yl)pyrrolidine-1-carboxylate
    • DTXSID00662506
    • SB51918
    • EN300-7145728
    • AKOS015841239
    • J-524477
    • 3-(3-aminoazetidin-1-yl)pyrrolidine-1-carboxylic acid tert-butyl ester
    • DB-365424
    • MDL： MFCD08275936
    • Inchi： 1S/C12H23N3O2/c1-12(2,3)17-11(16)14-5-4-10(8-14)15-6-9(13)7-15/h9-10H,4-8,13H2,1-3H3
    • InChI Key： VLYFJGWMNGPXSZ-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(N1CCC(C1)N1CC(C1)N)=O

Computed Properties

  • Exact Mass: 241.17902698g/mol
  • Monoisotopic Mass: 241.17902698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 58.8Ų

tert-Butyl 3-(3-aminoazetidin-1-yl)pyrrolidine-1-carboxylate Pricemore >>

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